Cas no 75776-48-6 (4,6-Diaminonicotinic acid)

• Product Name: 4,6-Diaminonicotinic acid
• CAS No: 75776-48-6
• Molecular Formula: C₆H₇N₃O₂
• Molecular Weight: 153.13868
• CID: 559848
• PubChem ID: 45084782

4,6-Diaminonicotinic acid Properties

Names and Identifiers

• 4,6-Diaminonicotinic acid
• 3-Pyridinecarboxylicacid, 4,6-diamino-
• 4,6-diaminopyridine-3-carboxylic acid
• 2,4-Diamino-5-pyridincarbonsaeure
• AB71881
• AG-H-02097
• AK128497
• CTK2H6654
• KB-184638
• 75776-48-6
• DTXSID30665702
• 4,6-Diaminonicotinicacid
• EN300-7543546
• DB-331849
• 3-Pyridinecarboxylicacid,4,6-diamino-(9CI)

• InChIKey： FUEWJOFERVOKPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7N3O2/c7-4-1-5(8)9-2-3(4)6(10)11/h1-2H,(H,10,11)(H4,7,8,9)
• SMILES： C1=C(C(=CNC1=N)C(=O)O)N

Computed Properties

• Exact Mass: 153.05391
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 153.054
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 102A^2

Experimental Properties

• PSA: 102.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids